Cas no 2229193-98-8 (2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide)

• Product Name: 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide
• CAS No: 2229193-98-8
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6335731
• PubChem ID: 165639051
• Update Time: 2025-10-12

2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide
• EN300-1731695
• 2-[5-(2-methylcyclopropyl)furan-2-yl]ethanethioamide
• 2229193-98-8

• Inchi： 1S/C10H13NOS/c1-6-4-8(6)9-3-2-7(12-9)5-10(11)13/h2-3,6,8H,4-5H2,1H3,(H2,11,13)
• InChI Key： DDLWOSKTFCCOED-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC=C(C2CC2C)O1)N

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide

Recent Advances in the Study of 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide (CAS: 2229193-98-8)

In recent years, the compound 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide (CAS: 2229193-98-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thioamide derivative, characterized by its unique furan and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of antimicrobial and anticancer properties.

A recent study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide against multidrug-resistant bacterial strains. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that this compound exhibits potent inhibitory effects against Staphylococcus aureus and Escherichia coli by targeting key enzymes involved in bacterial cell wall synthesis. The study also highlighted the compound's low cytotoxicity to mammalian cells, suggesting its potential as a lead candidate for developing novel antibiotics.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which explored the anticancer properties of 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide. The research team conducted a series of cell-based assays and found that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. Further mechanistic studies revealed that the compound modulates the expression of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings underscore the compound's potential as a chemotherapeutic agent.

In addition to its biological activities, recent efforts have been directed toward optimizing the synthetic route for 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide. A study in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which involves a key cyclopropanation step followed by thioamide formation. The improved synthetic protocol not only enhances the yield and purity of the compound but also facilitates its large-scale production for further preclinical and clinical evaluations.

Overall, the latest research on 2-5-(2-methylcyclopropyl)furan-2-ylethanethioamide (CAS: 2229193-98-8) highlights its multifaceted potential in addressing unmet medical needs, particularly in the realms of antimicrobial and anticancer therapy. Future studies are expected to focus on pharmacokinetic profiling, in vivo efficacy, and toxicity assessments to advance this compound toward clinical development. The ongoing research efforts underscore the importance of this molecule as a valuable addition to the arsenal of bioactive compounds in chemical biology and pharmaceutical sciences.